Cas no 2229592-01-0 (2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine
• CAS No: 2229592-01-0
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 5894552
• PubChem ID: 165799451
• Update Time: 2025-11-02

2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, 5-bromo-N,α,α-trimethyl-
• 2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine
• [2-(5-bromopyridin-2-yl)propan-2-yl](methyl)amine
• EN300-1908150
• 2229592-01-0

• Inchi： 1S/C9H13BrN2/c1-9(2,11-3)8-5-4-7(10)6-12-8/h4-6,11H,1-3H3
• InChI Key： UEEQXCQHSIOSJW-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)NC)=NC=C(Br)C=C1

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 259.0±25.0 °C(Predicted)
• pka: 7.78±0.20(Predicted)

Additional information on 2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine

Comprehensive Guide to 2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine (CAS No. 2229592-01-0): Properties, Applications, and Market Insights

2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine (CAS No. 2229592-01-0) is a specialized brominated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, featuring a propan-2-yl(methyl)amine side chain, has garnered attention due to its unique structural properties and versatility in synthetic applications. Researchers are increasingly exploring its role as a key intermediate in drug discovery, particularly for central nervous system (CNS) targeting molecules.

The molecular structure of 2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine combines a pyridine ring with a bromine substituent at the 5-position, which enhances its reactivity in cross-coupling reactions. This characteristic makes it valuable for Suzuki-Miyaura coupling and other palladium-catalyzed reactions, addressing the growing demand for heterocyclic building blocks in medicinal chemistry. Recent studies highlight its potential in developing neuroprotective agents, aligning with current research trends in neurodegenerative disease treatment.

From a synthetic chemistry perspective, CAS 2229592-01-0 demonstrates excellent stability under various reaction conditions, making it suitable for multi-step synthesis protocols. Its amine functionality allows for further derivatization, enabling the creation of diverse molecular architectures. The compound's lipophilic nature contributes to improved blood-brain barrier permeability, a crucial factor in CNS drug development—a hot topic in pharmaceutical research circles.

Market analysis reveals growing interest in 2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine among contract research organizations and pharmaceutical innovators. The global push for novel neurological therapeutics has increased demand for such specialized intermediates. Suppliers are responding with improved synthetic routes to enhance yield and purity, addressing common search queries about scalable synthesis of bromopyridine derivatives.

Quality control aspects of 2229592-01-0 involve rigorous HPLC analysis and spectroscopic characterization, ensuring compliance with pharmaceutical-grade standards. Researchers frequently search for information about purification methods and storage conditions for this compound, reflecting practical concerns in laboratory handling. Proper storage in anhydrous conditions at controlled temperatures maintains its stability for extended periods.

Environmental and safety considerations for 2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine follow standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended during manipulation. This aligns with increasing industry focus on green chemistry principles and sustainable synthetic practices—topics generating significant online discussion.

The intellectual property landscape surrounding CAS 2229592-01-0 shows growing patent activity, particularly in neurological disorder applications. Recent publications demonstrate its utility in creating dopamine receptor modulators, addressing the urgent need for Parkinson's disease treatments and other movement disorders. This connection to high-impact medical research enhances the compound's scientific relevance.

Analytical challenges associated with 2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine often involve isomeric purity determination, a common search topic among analytical chemists. Advanced techniques like chiral HPLC and NMR spectroscopy are typically employed to ensure compound integrity, reflecting the precision required in modern pharmaceutical development.

Future prospects for 2229592-01-0 appear promising, with potential expansions into catalysis research and material science applications. The compound's unique electronic properties make it interesting for organic electronic materials development, connecting to emerging trends in flexible electronics and optoelectronic devices. This multidisciplinary potential increases its value across scientific domains.

For researchers sourcing 2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine, understanding supply chain dynamics and technical specifications remains crucial. Frequently searched questions about bulk availability and custom synthesis options reflect practical procurement considerations. Reputable suppliers now provide detailed certificates of analysis and structural characterization data to support research applications.